5-fluoro-2-methoxy-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)benzenesulfonamide
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Description
5-fluoro-2-methoxy-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C15H18FN3O3S and its molecular weight is 339.39. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Cyclooxygenase-2 Inhibition
Research has shown the synthesis and evaluation of a series of 1,5-diarylpyrazoles with substituted benzenesulfonamide moiety, focusing on their cyclooxygenase (COX-1/COX-2) inhibitory activities. The studies found that fluorine substitution on the benzenesulfonamide moiety, combined with an electron-donating group, yielded selectivity and potency for COX-2 inhibition, suggesting potential applications in developing COX-2 specific inhibitors (Pal et al., 2003).
Antitumor and Enzyme Inhibition
Another area of application is in antitumor activities and enzyme inhibition. Compounds synthesized from benzenesulfonamide derivatives showed interesting cytotoxic activities and strongly inhibited human cytosolic isoforms of carbonic anhydrase (CA I and II), indicating their potential as anticancer agents (Gul et al., 2016).
Photodynamic Therapy for Cancer Treatment
The synthesis of new zinc phthalocyanine substituted with benzenesulfonamide derivative groups has been reported, showing high singlet oxygen quantum yield. These properties are crucial for Type II photodynamic therapy applications in cancer treatment, highlighting the compound's relevance in developing photosensitizers for therapeutic purposes (Pişkin et al., 2020).
Metal Ion Sensing
A novel pyrazoline-based compound was used for metal ion selectivity based on fluorometric detection, exhibiting significant fluorescence intensity decrease in the presence of Hg^2+ ions. This study presents the potential use of such compounds in developing selective fluorometric "turn-off" sensors for metal ion detection (Bozkurt & Gul, 2018).
Antidiabetic Agents
Research into fluoropyrazolesulfonylurea and thiourea derivatives has highlighted their preparation as hypoglycemic agents. These studies explore the antidiabetic potential of such compounds, contributing to the development of novel treatments for diabetes (Faidallah et al., 2016).
Properties
IUPAC Name |
5-fluoro-2-methoxy-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-ylmethyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18FN3O3S/c1-22-14-6-5-12(16)8-15(14)23(20,21)18-10-11-9-17-19-7-3-2-4-13(11)19/h5-6,8-9,18H,2-4,7,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMAIVPGDPQKJRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)F)S(=O)(=O)NCC2=C3CCCCN3N=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.